![molecular formula C8H3Cl2NO2S B1654486 5-(2,4-Dichloro-phenyl)-[1,3,4]oxathiazol-2-one CAS No. 23589-75-5](/img/structure/B1654486.png)
5-(2,4-Dichloro-phenyl)-[1,3,4]oxathiazol-2-one
Overview
Description
5-(2,4-Dichloro-phenyl)-[1,3,4]oxathiazol-2-one is a chemical compound with the molecular formula C8H3Cl2NO2S . It is a derivative of the oxathiazolone family, which are planar heterocycles that prefer co-planarity with aromatic substituents .
Molecular Structure Analysis
The molecular structure of 5-(2,4-Dichloro-phenyl)-[1,3,4]oxathiazol-2-one is characterized by a planar heterocycle that prefers co-planarity with aromatic substituents . The π system of the ring consists of CNS and CO2 “π islands” that prefer coplanarity to enhance inter-ring π conjugation .Chemical Reactions Analysis
1,3,4-Oxathiazol-2-one derivatives, like 5-(2,4-Dichloro-phenyl)-[1,3,4]oxathiazol-2-one, are commonly used in thermal decarboxylation reactions to generate the corresponding derivative of the short-lived nitrile sulfide . The intermediate can be trapped with a suitable electron deficient dipolariphile to give stable heterocycles such as isothiazole .Scientific Research Applications
Crystallographic Analysis
The X-ray crystal structure of 5-phenyl-1,3,4-oxathiazol-2-one, a related compound, has been determined, providing insight into its molecular geometry and crystallography (Schriver & Zaworotko, 1995).
Cycloaddition Reactions
5-(2,4-Dichloro-phenyl)-[1,3,4]oxathiazol-2-one and its derivatives undergo 1,3-dipolar cycloaddition reactions. This forms 2,2,5-trisubstituted 1,3,4-oxathiazoles, a process important in synthetic chemistry (Damas et al., 1981).
NMR Chemical Shifts Study
Studies have been conducted on the NMR chemical shifts of 5-phenyl-1,3,4-oxathiazol-2-ones, providing valuable spectroscopic data for scientific analysis (Markgraf et al., 2007).
Structural Impact of Substituents
Research on how different substituents affect the structure of the 1,3,4-oxathiazol-2-one ring shows significant insights into the molecular structure and its reactivity (Krayushkin et al., 2010).
Desulfurization Studies
Desulfurization of various 5-aryl-1,3,4-oxathiazol-2-ones has been studied, highlighting the compound's utility in producing benzonitriles and other chemicals (Oh & Kim, 1983).
Heterocyclic Compounds Synthesis
Synthesis involving 5-(2,4-Dichloro-phenyl)-[1,3,4]oxathiazol-2-one forms complex heterocyclic compounds, which are significant in the development of new materials and pharmaceuticals (KatoAkihiro et al., 1992).
Antimicrobial and Antitumor Studies
Some derivatives of 5-(2,4-Dichloro-phenyl)-[1,3,4]oxathiazol-2-one have been synthesized and evaluated for their antimicrobial and antitumor activities, suggesting potential pharmaceutical applications (Bhat et al., 2009).
Antibacterial Agent Development
The compound has been used in the synthesis of new molecules with antibacterial activities, indicating its role in the development of new antibiotics (Holla et al., 2003).
properties
IUPAC Name |
5-(2,4-dichlorophenyl)-1,3,4-oxathiazol-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3Cl2NO2S/c9-4-1-2-5(6(10)3-4)7-11-14-8(12)13-7/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CEAYLRXCIZAIPQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)C2=NSC(=O)O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3Cl2NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00526659 |
Source
|
| Record name | 5-(2,4-Dichlorophenyl)-2H-1,3,4-oxathiazol-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00526659 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2,4-Dichloro-phenyl)-[1,3,4]oxathiazol-2-one | |
CAS RN |
23589-75-5 |
Source
|
| Record name | 5-(2,4-Dichlorophenyl)-2H-1,3,4-oxathiazol-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00526659 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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